Cas no 921792-94-1 (N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921792-94-1
• MF: C₁₈H₁₂Cl₂FN₃O₃
• MW: 408.210585594177
• CID: 6265619
• PubChem ID: 8557291
• Update Time: 2025-05-19

N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• F2213-0690
• 921792-94-1
• AKOS024629038

• Inchi： 1S/C18H12Cl2FN3O3/c1-27-15-9-16(25)24(12-5-3-11(21)4-6-12)23-17(15)18(26)22-14-7-2-10(19)8-13(14)20/h2-9H,1H3,(H,22,26)
• InChI Key： LIPMLGMVYICNIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1C(=CC(N(C2C=CC(=CC=2)F)N=1)=O)OC)=O)Cl

Computed Properties

• Exact Mass: 407.0239748g/mol
• Monoisotopic Mass: 407.0239748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71Ų

Additional information on N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921792-94-1)

N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921792-94-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridazine core, multiple substituents, and a carboxamide functional group. These characteristics contribute to its potential therapeutic applications and biological activities.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. This structure is known for its versatility in forming various derivatives with diverse biological activities. The presence of the pyridazine ring in N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit properties such as anti-inflammatory, antiviral, and anticancer activities. Recent studies have highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents.

The N-(2,4-dichlorophenyl) substituent is a key feature of this compound. Chlorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules. This substituent can influence the compound's ability to cross biological membranes and interact with specific cellular targets. Research has shown that dichlorophenyl groups can enhance the potency and selectivity of drug candidates, making them valuable in drug design.

The 1-(4-fluorophenyl) substituent adds another layer of complexity to the molecule. Fluorine atoms are often used in medicinal chemistry to improve the pharmacokinetic properties of drugs, such as increasing their metabolic stability and reducing their toxicity. The presence of a fluorine atom in the para position of the phenyl ring can also affect the compound's binding affinity to specific receptors or enzymes. This makes N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide a promising candidate for further investigation in drug discovery.

The 4-methoxy group is another important functional group in this compound. Methoxy groups are known for their electron-donating properties, which can influence the electronic distribution within the molecule and affect its reactivity and stability. In medicinal chemistry, methoxy groups are often used to modulate the lipophilicity and solubility of drug candidates, enhancing their bioavailability and therapeutic efficacy.

The 6-oxo group indicates that the pyridazine ring is part of a 1,6-dihydropyridazine structure with an oxygen atom at position 6. This oxo group can participate in hydrogen bonding interactions and may play a crucial role in the compound's biological activity by affecting its conformational flexibility and binding interactions with target proteins.

The carboxamide functional group at position 3 of the pyridazine ring is a versatile moiety that can form hydrogen bonds with biological targets. Carboxamides are common in many biologically active compounds due to their ability to form strong hydrogen bonds and participate in various biological processes. The presence of this group in N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may have significant interactions with enzymes or receptors involved in disease pathways.

Recent studies have explored the potential therapeutic applications of compounds similar to N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide. For instance, research has shown that pyridazine derivatives with similar structural features exhibit potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, these compounds have been investigated for their antiviral properties against various viral infections, including influenza and herpes simplex virus.

In the context of cancer research, compounds with a pyridazine core have shown promise as potential anticancer agents due to their ability to induce apoptosis in cancer cells and inhibit tumor growth. The specific combination of substituents in N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide may enhance its anticancer activity by targeting multiple signaling pathways involved in cancer progression.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding interactions of N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide with various protein targets. These studies have identified key residues involved in binding and suggested potential mechanisms of action for this compound.

In conclusion, N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921792-94-1) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. Its potential therapeutic applications in areas such as anti-inflammatory treatment, antiviral therapy, and cancer treatment warrant continued investigation to fully understand its biological activities and optimize its pharmacological properties.